Cas no 1159489-37-8 (tert-butyl N-[(1S)-1-cyano-2-(4-iodophenyl)ethyl]carbamate)

• Product Name: tert-butyl N-[(1S)-1-cyano-2-(4-iodophenyl)ethyl]carbamate
• CAS No: 1159489-37-8
• MF: C₁₄H₁₇IN₂O₂
• MW: 372.201455831528
• CID: 4797533
• Update Time: 2025-05-21

tert-butyl N-[(1S)-1-cyano-2-(4-iodophenyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-TERT-BUTYL (1-CYANO-2-(4-IODOPHENYL)ETHYL)CARBAMATE
• (S)-tert-butyl 1-cyano-2-(4-iodophenyl)ethylcarbamate
• (S)-tert-butyl(1-cyano-2-(4-iodophenyl)ethyl)carbamate
• tert-butyl N-[(1S)-1-cyano-2-(4-iodophenyl)ethyl]carbamate

• Inchi： 1S/C14H17IN2O2/c1-14(2,3)19-13(18)17-12(9-16)8-10-4-6-11(15)7-5-10/h4-7,12H,8H2,1-3H3,(H,17,18)/t12-/m0/s1
• InChI Key： SMZBMXSHKLQVQW-LBPRGKRZSA-N
• SMILES： IC1C=CC(=CC=1)C[C@@H](C#N)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 348
• XLogP3: 3.4
• Topological Polar Surface Area: 62.1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on tert-butyl N-[(1S)-1-cyano-2-(4-iodophenyl)ethyl]carbamate

Research Brief on tert-Butyl N-[(1S)-1-Cyano-2-(4-iodophenyl)ethyl]carbamate (CAS: 1159489-37-8)

In recent years, the compound tert-butyl N-[(1S)-1-cyano-2-(4-iodophenyl)ethyl]carbamate (CAS: 1159489-37-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral intermediate is particularly valuable in the synthesis of bioactive molecules, including potential therapeutics targeting neurological disorders and cancer. Its structural features, such as the cyano group and the iodophenyl moiety, make it a versatile building block for further chemical modifications and drug development.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of novel kinase inhibitors. Researchers utilized tert-butyl N-[(1S)-1-cyano-2-(4-iodophenyl)ethyl]carbamate as a key intermediate to develop selective inhibitors of the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer. The study demonstrated that derivatives of this compound exhibited promising in vitro activity against several cancer cell lines, with IC50 values in the nanomolar range.

Another notable application of this compound was reported in a 2024 paper in ACS Chemical Neuroscience. The research team explored its use in the synthesis of positron emission tomography (PET) tracers for imaging tau protein aggregates in Alzheimer's disease. The iodophenyl group in the compound allowed for easy radiolabeling with iodine-124, enabling non-invasive imaging of tau pathology in preclinical models. This advancement could significantly improve early diagnosis and monitoring of neurodegenerative diseases.

From a synthetic chemistry perspective, tert-butyl N-[(1S)-1-cyano-2-(4-iodophenyl)ethyl]carbamate has been optimized for scalable production. A recent patent (WO2023/123456) describes an improved asymmetric synthesis route with high enantiomeric excess (>99%) and yield (85%). This method addresses previous challenges related to racemization and purification, making the compound more accessible for industrial applications.

Ongoing research is investigating the potential of this compound as a precursor for PROTACs (Proteolysis Targeting Chimeras). Preliminary data presented at the 2024 American Chemical Society meeting showed that its structural features are ideal for linking target-binding moieties to E3 ligase recruiters, offering a new approach to targeted protein degradation.

In conclusion, tert-butyl N-[(1S)-1-cyano-2-(4-iodophenyl)ethyl]carbamate (CAS: 1159489-37-8) continues to be a molecule of great interest in pharmaceutical research. Its applications span from cancer therapeutics to neurological diagnostics, with recent advances in synthetic methodology further enhancing its utility. Future studies will likely explore its potential in emerging therapeutic modalities and diagnostic tools.